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Compound of Interest

Compound Name: 2,3-Dihydroxypropanenitrile

Cat. No.: B15442846

In-Depth Technical Guide: 2,3-
Dihydroxypropanenitrile

This guide provides a detailed overview of the fundamental molecular properties of 2,3-
Dihydroxypropanenitrile, a significant compound in various research and development
applications. The information is tailored for researchers, scientists, and professionals in drug
development, presenting key data in a structured and accessible format.

Molecular Identity and Composition

2,3-Dihydroxypropanenitrile, also known as glyceronitrile, is an organic compound with the
chemical structure incorporating two hydroxyl groups and a nitrile functional group.[1] Its
unique structure lends it to a variety of chemical syntheses and biological studies. The
compound is officially registered under the CAS number 69470-43-5.[1][2]

Quantitative Molecular Data

The elemental composition and molecular weight are critical parameters for any experimental
protocol involving this compound. The table below summarizes these key quantitative data
points.
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Property Value

Molecular Formula CsHsNO:2
Molecular Weight 87.08 g/mol
Monoisotopic Mass 87.032028402 Da

Table 1: Molecular Properties of 2,3-Dihydroxypropanenitrile. This table outlines the
fundamental molecular data for 2,3-Dihydroxypropanenitrile, including its chemical formula
and molecular weights.[1]

Logical Relationship of Elemental Composition

The molecular formula CsHsNO:2 indicates that each molecule of 2,3-Dihydroxypropanenitrile
Is composed of three carbon atoms, five hydrogen atoms, one nitrogen atom, and two oxygen
atoms. The diagram below illustrates the contribution of each element to the final molecular
structure.
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Figure 1: Elemental Composition of 2,3-Dihydroxypropanenitrile. This diagram shows the
constituent elements and their quantities that form a single molecule of 2,3-
Dihydroxypropanenitrile and its resulting molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

